Cas no 941244-38-8 (5-{2-(4-methoxyphenyl)ethylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

5-{2-(4-Methoxyphenyl)ethylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile is a structurally complex heterocyclic compound featuring an oxazole core functionalized with a morpholine sulfonyl group and a nitrile moiety. Its design incorporates a 4-methoxyphenethylamino substituent, enhancing potential binding interactions in biological systems. The morpholine sulfonyl group contributes to improved solubility and pharmacokinetic properties, while the nitrile functionality may serve as a versatile handle for further derivatization. This compound is of interest in medicinal chemistry due to its potential as a scaffold for kinase inhibitors or other biologically active agents. Its well-defined structure allows for precise modifications to optimize target affinity and selectivity.
5-{2-(4-methoxyphenyl)ethylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile structure
941244-38-8 structure
Product Name:5-{2-(4-methoxyphenyl)ethylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
CAS No:941244-38-8
MF:C23H24N4O5S
MW:468.525464057922
CID:5429754
PubChem ID:16646327
Update Time:2025-05-30

5-{2-(4-methoxyphenyl)ethylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 941244-38-8
    • 5-{[2-(4-METHOXYPHENYL)ETHYL]AMINO}-2-[4-(MORPHOLINE-4-SULFONYL)PHENYL]-1,3-OXAZOLE-4-CARBONITRILE
    • 5-((4-methoxyphenethyl)amino)-2-(4-(morpholinosulfonyl)phenyl)oxazole-4-carbonitrile
    • 5-[2-(4-methoxyphenyl)ethylamino]-2-(4-morpholin-4-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
    • AKOS002298170
    • F3330-0172
    • STK874413
    • VU0611140-1
    • 5-{[2-(4-methoxyphenyl)ethyl]amino}-2-[4-(morpholin-4-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile
    • 5-[[2-(4-Methoxyphenyl)ethyl]amino]-2-[4-(4-morpholinylsulfonyl)phenyl]-4-oxazolecarbonitrile
    • 5-{2-(4-methoxyphenyl)ethylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
    • Inchi: 1S/C23H24N4O5S/c1-30-19-6-2-17(3-7-19)10-11-25-23-21(16-24)26-22(32-23)18-4-8-20(9-5-18)33(28,29)27-12-14-31-15-13-27/h2-9,25H,10-15H2,1H3
    • InChI Key: IHIVSJCVNJHRJG-UHFFFAOYSA-N
    • SMILES: O1C(NCCC2=CC=C(OC)C=C2)=C(C#N)N=C1C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 468.14674105g/mol
  • Monoisotopic Mass: 468.14674105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 760
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 721.6±70.0 °C(Predicted)
  • pka: -2.67±0.50(Predicted)

5-{2-(4-methoxyphenyl)ethylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Pricemore >>

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Additional information on 5-{2-(4-methoxyphenyl)ethylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

5-{2-(4-Methoxyphenyl)ethylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

The compound 5-{2-(4-methoxyphenyl)ethylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile, identified by the CAS number CAS No. 941244-38-8, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of heterocyclic compounds, specifically featuring an oxazole ring system, which is known for its versatility in medicinal chemistry applications. The structure of this molecule incorporates several functional groups, including a methoxyphenyl group, a morpholine sulfonyl group, and a cyano group, making it a complex yet intriguing target for drug development.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. The synthesis of 5-{2-(4-methoxyphenyl)ethylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidations. These methods are optimized to ensure high yields and purity, which are critical for its intended applications in drug discovery.

The structural features of this compound contribute to its unique pharmacological properties. The oxazole ring acts as a scaffold that facilitates interactions with biological targets, such as enzymes or receptors. The methoxy group on the phenyl ring enhances lipophilicity and potentially improves bioavailability. Additionally, the morpholine sulfonyl group introduces a polar surface that may enhance solubility and binding affinity to specific protein domains.

Emerging research has highlighted the potential of this compound in targeting various disease pathways. For instance, studies have shown that analogs of this compound exhibit inhibitory activity against kinases involved in cancer progression. The cyano group at position 4 of the oxazole ring is particularly significant as it can act as a hydrogen bond acceptor, enhancing interactions with protein residues.

In terms of therapeutic applications, 5-{2-(4-methoxyphenyl)ethylamino}-2-4-(morpholine-4-sulfonyl)phenyl-1,3 oxazole carbonitrile has shown promise in preclinical models of chronic diseases such as cancer and inflammation. Its ability to modulate key signaling pathways makes it a valuable candidate for further exploration in drug development pipelines.

The development of such compounds also underscores the importance of interdisciplinary collaboration in modern drug discovery. Chemists work closely with biologists and pharmacologists to design molecules that not only exhibit desired biological activities but also meet stringent safety and efficacy standards.

In conclusion, the compound CAS No. 94124507 represents a cutting-edge advancement in medicinal chemistry. Its intricate structure and promising biological profile position it as a key player in the ongoing quest for novel therapeutic agents.

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